Cas no 60838-59-7 (2,2,3,3,4,4-Hexafluoro-1-butanol)

2,2,3,3,4,4-Hexafluoro-1-butanol is a fluorinated alcohol with the molecular formula C4H4F6O. Its high degree of fluorination imparts unique properties, including enhanced thermal and chemical stability, as well as low surface energy. This compound is particularly valued for its strong hydrogen-bonding ability and solubility in both polar and nonpolar solvents, making it useful in applications such as specialty coatings, surfactants, and as a reagent in organic synthesis. Its fluorinated structure also contributes to resistance against degradation, ensuring performance in demanding environments. The compound’s compatibility with fluoropolymers and other high-performance materials further expands its utility in advanced industrial and research applications.
2,2,3,3,4,4-Hexafluoro-1-butanol structure
60838-59-7 structure
Product Name:2,2,3,3,4,4-Hexafluoro-1-butanol
CAS No:60838-59-7
MF:C4H4F6O
MW:182.064382553101
MDL:MFCD00464666
CID:953614
PubChem ID:2774972
Update Time:2025-05-27

2,2,3,3,4,4-Hexafluoro-1-butanol Chemical and Physical Properties

Names and Identifiers

    • 1H,1H,4H-HEXAFLUOROBUTANOL
    • 2,2,3,3,4,4-Hexafluoro-1-butanol
    • 1,1,5,5-tetrahydrohexafluoropentane-1,5-diol diacrylate
    • 1.1.4-Trihydroperfluorobutanol
    • 2,2,3,3,4,4-hexafluoro-1,5-pentyl diacrylate
    • 2,2,3,3,4,4-hexafluoro-butan-1-ol
    • 2,2,3,3,4,4-Hexafluorobutan-1-ol
    • 2-Propenoic acid, 2,2,3,3,4,4-hexafluoro-1,5-pentanediyl ester
    • AC1MCV2H
    • AG-G-57881
    • CTK8E6875
    • FT-0676110
    • PC3811
    • MFCD00464666
    • 1,1,2,2,3,3-Hexafluoro-4-hydroxybutane
    • CS-0208897
    • FCEUVAQYYKMPRC-UHFFFAOYSA-N
    • 1H,1H,4H-Hexafluorobutan-1-ol
    • SCHEMBL157749
    • EN300-1931487
    • MKXSOKXJBGAYEM-UHFFFAOYSA-N
    • AKOS006230294
    • BS-29250
    • 60838-59-7
    • MDL: MFCD00464666
    • Inchi: 1S/C4H4F6O/c5-2(6)4(9,10)3(7,8)1-11/h2,11H,1H2
    • InChI Key: FCEUVAQYYKMPRC-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(C(CO)(F)F)F

Computed Properties

  • Exact Mass: 182.01663372g/mol
  • Monoisotopic Mass: 182.01663372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

2,2,3,3,4,4-Hexafluoro-1-butanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H291115-100mg
2,2,3,3,4,4-Hexafluoro-1-butanol
60838-59-7
100mg
$ 110.00 2023-09-07
TRC
H291115-250mg
2,2,3,3,4,4-Hexafluoro-1-butanol
60838-59-7
250mg
$ 201.00 2023-09-07
TRC
H291115-500mg
2,2,3,3,4,4-Hexafluoro-1-butanol
60838-59-7
500mg
$ 339.00 2023-09-07
TRC
H291115-1g
2,2,3,3,4,4-Hexafluoro-1-butanol
60838-59-7
1g
$ 475.00 2022-06-04
Apollo Scientific
PC4509-250mg
2,2,3,3,4,4-Hexafluorobutan-1-ol
60838-59-7 97%
250mg
£75.00 2023-09-02
Apollo Scientific
PC4509-1g
2,2,3,3,4,4-Hexafluorobutan-1-ol
60838-59-7 97%
1g
£111.00 2025-02-21
Apollo Scientific
PC4509-5g
2,2,3,3,4,4-Hexafluorobutan-1-ol
60838-59-7 97%
5g
£330.00 2025-02-21
TRC
H291115-1000mg
2,2,3,3,4,4-Hexafluoro-1-butanol
60838-59-7
1g
$580.00 2023-05-18
Enamine
EN300-1931487-0.05g
2,2,3,3,4,4-hexafluorobutan-1-ol
60838-59-7
0.05g
$1129.0 2023-09-17
Enamine
EN300-1931487-0.1g
2,2,3,3,4,4-hexafluorobutan-1-ol
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0.1g
$1183.0 2023-09-17
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